Sodium methanethiolate
Cat. No. B127743
M. Wt: 70.09 g/mol
InChI Key: RMBAVIFYHOYIFM-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US04144261
Procedure details
Acetaldoxime (30 g., 0.5 mole) was dissolved in 200 g. of a solvent mixture containing 175 g. of water and 25 g. of ethylene glycol, and the solution was cooled to -5° to -10° C. Over a period of 20-30 minutes, 30 g. of chlorine was introduced to to the solution with good agitation. During chlorination, the reaction temperature was maintained at -5° to -10° C. An additional 6 g. of chlorine was added in 10 minutes. The mixture was stirred for 10-15 minutes at -10° C. A sodium methyl mercaptide solution was prepared by dissolving methyl mercaptan (25 g., 0.52 mole) in a caustic solution containing 40 g. of sodium hydroxide in 100 g. of water. The mercaptide solution was fed directly into the acethydroxamoyl chloride solution at -10° C. over a 15-20 minute period. The reaction mixture was stirred for an additional 15 minutes and then neutralized to pH 7.5 with a 50-percent caustic solution. The crystalline methyl hydroxythioacetimidate was recovered at -10° C. by filtration. The methyl hydroxythioacetimidate was reslurred in hexane, filtered and dried to obtain 47 gram of methylhydroxythioacetimidate mp 87°-89° C. This represented a 90% yield.
Name
Acetaldoxime
Quantity
30 g
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reactant
Reaction Step Four
[Compound]
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mercaptide
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Reaction Step Nine
[Compound]
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caustic solution
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Reaction Step Ten
Identifiers
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REACTION_CXSMILES
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[CH:1](=[N:3]O)[CH3:2].ClCl.[CH3:7][SH:8].[OH-:9].[Na+:10].[Cl-]>O.C(O)CO>[CH3:7][S-:8].[Na+:10].[CH3:7][S:8][C:1](=[NH:3])[CH2:2][OH:9] |f:3.4,8.9|
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Acetaldoxime
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30 g
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25 g
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mercaptide
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Conditions
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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CUSTOM
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The mixture was stirred for 10-15 minutes at -10° C
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Conditions are dynamic
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See reaction.notes.procedure_details.
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ADDITION
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ADDITION
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of a solvent mixture containing 175 g
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TEMPERATURE
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TEMPERATURE
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During chlorination, the reaction temperature was maintained at -5° to -10° C
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ADDITION
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ADDITION
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containing 40 g
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STIRRING
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STIRRING
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The reaction mixture was stirred for an additional 15 minutes
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Duration
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15 min
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FILTRATION
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FILTRATION
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The crystalline methyl hydroxythioacetimidate was recovered at -10° C. by filtration
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FILTRATION
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FILTRATION
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filtered
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dried
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Outcomes
Product
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25 (± 5) min |
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Measurements
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| AMOUNT: MASS | 47 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
